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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of 2-Mercaptopinane is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to

facilitate the safe management of this compound in a laboratory setting.

2-Mercaptopinane, also known as Pinanyl Mercaptan, is a specialty chemical recognized by

its distinct sulfurous and tropical fruit-like odor. Due to its chemical properties and potential

hazards, it is imperative to follow strict protocols for its disposal. Adherence to these

procedures will minimize risks to personnel and the environment.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards

associated with 2-Mercaptopinane and to use appropriate personal protective equipment

(PPE).

Potential Hazards:

May be harmful if swallowed, with the potential to cause serious, potentially fatal pneumonia

if aspirated.

Can cause skin and serious eye irritation.

May cause skin sensitization through prolonged or repeated contact.
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Inhalation of aerosols or vapors should be avoided.

Hazardous decomposition products, including toxic sulfur oxides, can be released during

combustion.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing is recommended to prevent

skin contact.

Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, use a

NIOSH-approved respirator.

Quantitative Data Summary
While specific occupational exposure limits for 2-Mercaptopinane are not readily available,

data for a related compound, methyl mercaptan, can provide a useful reference for the

potential toxicity of mercaptans. It is crucial to handle 2-Mercaptopinane with a high degree of

caution.

Table 1: Physical and Chemical Properties of 2-Mercaptopinane
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Property Value

CAS Number 23832-18-0

Molecular Formula C₁₀H₁₈S

Molecular Weight 170.32 g/mol

Appearance Colorless to pale yellow liquid

Odor Strong, sulfurous, tropical fruit-like

Boiling Point 207.7 °C at 760 mmHg

Flash Point 97.78 °C (208.00 °F)

Density 0.98 g/mL at 25 °C

Table 2: Occupational Exposure Limits for Methyl Mercaptan (for reference)

Organization Limit

OSHA PEL Ceiling: 10 ppm

NIOSH REL 15-minute Ceiling: 0.5 ppm

Note: PEL = Permissible Exposure Limit; REL =

Recommended Exposure Limit. These values

are for methyl mercaptan and should be used as

a precautionary reference for handling 2-

Mercaptopinane.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of 2-
Mercaptopinane. This workflow is designed to ensure safety and environmental responsibility.

Experimental Workflow for Disposal
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Preparation

Waste Collection

Neutralization (for spills or small quantities)

Final Disposal

Don Appropriate PPE

Work in a Ventilated Area

Prepare Labeled, Compatible
Hazardous Waste Container

For Small Quantities:
Absorb with Inert Material

For Larger Quantities:
Transfer to Waste Container

Treat with a solution of
Sodium Hypochlorite (bleach)
or a strong base (e.g., NaOH)

Seal Waste Container

Test pH to ensure neutralization

Collect neutralized residue as
hazardous waste

Store in a designated,
well-ventilated area

Contact Certified Hazardous
Waste Disposal Service

Click to download full resolution via product page
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To cite this document: BenchChem. [Proper Disposal of 2-Mercaptopinane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614835#2-mercaptopinane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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